Cas no 1564530-15-9 (4-Chloro-3-methyl-5-nitrobenzoic acid)

• Product Name: 4-Chloro-3-methyl-5-nitrobenzoic acid
• CAS No: 1564530-15-9
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 4606335
• PubChem ID: 70403428
• Update Time: 2025-10-31

4-Chloro-3-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-5-nitrobenzoic acid
• 4-Chloro-3-methyl-5-nitrobenzoic acid

• Inchi： 1S/C8H6ClNO4/c1-4-2-5(8(11)12)3-6(7(4)9)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： JFWTVQOCEMERAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 4-Chloro-3-methyl-5-nitrobenzoic acid

Introduction to 4-Chloro-3-methyl-5-nitrobenzoic acid (CAS No. 1564530-15-9)

4-Chloro-3-methyl-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1564530-15-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural framework characterized by a chloro substituent at the fourth position, a methyl group at the third position, and a nitro group at the fifth position on the benzene ring. Such a molecular configuration imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The synthesis of 4-Chloro-3-methyl-5-nitrobenzoic acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The introduction of the chloro group often employs chlorination techniques such as electrophilic aromatic substitution, while the nitro group is commonly introduced through nitration reactions. The presence of the methyl group further influences the reactivity of the molecule, particularly in nucleophilic aromatic substitution and reduction reactions. These synthetic pathways highlight the compound's versatility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have enhanced our understanding of the electronic structure and reactivity of 4-Chloro-3-methyl-5-nitrobenzoic acid. Density functional theory (DFT) calculations have revealed that the electron-withdrawing nature of both the nitro and chloro groups significantly activates the benzene ring towards nucleophilic attack, while the methyl group exerts an electron-donating effect that modulates these interactions. Such insights are crucial for designing efficient synthetic strategies and predicting the behavior of this compound in various chemical reactions.

In pharmaceutical research, 4-Chloro-3-methyl-5-nitrobenzoic acid has garnered attention as a precursor for biologically active molecules. Its structural motif is reminiscent of several known pharmacophores found in therapeutic agents targeting inflammatory diseases, infectious disorders, and even oncological conditions. For instance, derivatives of this compound have been explored as inhibitors of cyclooxygenase enzymes (COX), which play a pivotal role in prostaglandin synthesis and are implicated in pain and inflammation pathways. The nitro group's ability to undergo reduction to an amine or hydroxylamine further expands its synthetic utility, allowing for the introduction of diverse functional groups that can enhance binding affinity to biological targets.

One particularly intriguing application lies in its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive therapeutic targets. The halogenated aromatic system of 4-Chloro-3-methyl-5-nitrobenzoic acid provides a scaffold that can be modified to interact with specific kinase domains through hydrogen bonding, hydrophobic interactions, or ionic interactions. Recent studies have demonstrated that analogs derived from this compound exhibit inhibitory effects on various kinases, suggesting their potential as lead compounds for drug development.

The role of 4-Chloro-3-methyl-5-nitrobenzoic acid in material science is another area of growing interest. Its ability to form coordination complexes with transition metals has been exploited in catalysis and luminescence applications. For example, when complexed with palladium or copper ions, this compound can act as a catalyst in cross-coupling reactions such as Suzuki-Miyaura or Heck reactions, which are fundamental transformations in organic synthesis. Additionally, its luminescent properties make it suitable for use in optoelectronic materials, where it can serve as an emissive layer in organic light-emitting diodes (OLEDs) or sensors.

Evaluation of 4-Chloro-3-methyl-5-nitrobenzoic acid's pharmacological profile has been facilitated by high-throughput screening (HTS) technologies and structure-based drug design (SBDD). These methodologies allow researchers to rapidly assess large libraries of compounds for biological activity against predefined targets. In one notable study, virtual screening identified several derivatives of 4-Chloro-3-methyl-5-nitrobenzoic acid that exhibited potent inhibitory effects on bacterial enzymes involved in DNA replication. This finding underscores the compound's potential utility in developing novel antibiotics to combat resistant bacterial strains.

The environmental impact and degradation pathways of 4-Chloro-3-methyl-5-nitrobenzoic acid are also subjects of contemporary research. Biodegradation studies have shown that under certain conditions, microbial consortia can metabolize this compound through pathways involving nitroreduction and hydroxylation steps. Understanding these processes is essential for assessing its persistence in ecosystems and for developing strategies to mitigate any potential environmental risks associated with its use or disposal.

In conclusion,4-Chloro-3-methyl-5-nitrobenzoic acid (CAS No. 1564530-15-9) represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, material science, and environmental studies. Its unique structural features endow it with versatile reactivity patterns that make it an indispensable tool for chemists and researchers working on cutting-edge developments in these fields. As our understanding of its properties continues to evolve through advanced computational methods and experimental investigations,4-Chloro-3-methyl-5-nitrobenzoic acid is poised to remain at the forefront of scientific inquiry.